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Compound of Interest

Compound Name: Iso-PPADS tetrasodium

Cat. No.: B610175 Get Quote

For researchers, scientists, and drug development professionals, the precise preparation and

application of antagonist compounds are paramount for reproducible and reliable experimental

outcomes. This document provides detailed application notes and protocols for the preparation

and use of Iso-PPADS tetrasodium salt, a non-selective antagonist of P2X purinergic

receptors.

Introduction
Iso-pyridoxalphosphate-6-azophenyl-2',5'-disulfonic acid tetrasodium salt (Iso-PPADS) is a

valuable pharmacological tool for studying purinergic signaling. It functions as a non-selective

antagonist at P2X receptors, which are ligand-gated ion channels activated by extracellular

adenosine 5'-triphosphate (ATP).[1][2] By blocking these receptors, Iso-PPADS allows for the

investigation of their roles in a multitude of physiological and pathophysiological processes.

This document outlines the essential information and procedures for the effective use of Iso-

PPADS in a laboratory setting.

Physicochemical and Biological Properties
A summary of the key properties of Iso-PPADS tetrasodium salt is provided below for quick

reference. It is crucial to refer to the batch-specific certificate of analysis for the most accurate

molecular weight for your calculations.
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Property Value Source(s)

Molecular Formula C₁₄H₁₀N₃Na₄O₁₂PS₂ [1]

Molecular Weight ~599.3 g/mol (Varies by batch) [1]

Appearance Orange solid [2]

Solubility Soluble in water up to 100 mM [1][3]

Storage (Solid) Desiccate at -20°C [1]

Storage (Solution)

Prepare fresh or store at -20°C

for up to one month. Avoid

repeated freeze-thaw cycles.

[1][4]

Biological Activity

Non-selective P2X

purinoceptor antagonist (pKᵢ =

6.5).[1] Potently inhibits P2X₁

and P2X₃ receptors with IC₅₀

values of 43 nM and 84 nM,

respectively.[1]

Purinergic Signaling Pathway Inhibition by Iso-
PPADS
Iso-PPADS exerts its inhibitory effects on the purinergic signaling pathway by blocking the

activation of P2X receptors. The following diagram illustrates this mechanism.

Mechanism of Iso-PPADS Action on P2X Receptors
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Caption: Antagonistic action of Iso-PPADS on P2X receptors.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Iso-PPADS
Tetrasodium Stock Solution
This protocol describes the preparation of a high-concentration stock solution of Iso-PPADS in

water.

Materials:

Iso-PPADS tetrasodium salt powder

Sterile, high-purity water (e.g., nuclease-free water)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) Ultrasonic water bath

Procedure:

Determine Mass: Refer to the batch-specific molecular weight provided on the vial or

Certificate of Analysis. To prepare 1 mL of a 100 mM stock solution, calculate the required

mass (Mass = 0.1 L/mol * 1 mL * Molecular Weight g/mol ). For a molecular weight of 599.3

g/mol , this would be 59.93 mg.

Weighing: Carefully weigh the calculated amount of Iso-PPADS tetrasodium salt powder in

a sterile microcentrifuge tube.

Solubilization: Add the appropriate volume of sterile water to the tube.
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Mixing: Securely cap the tube and vortex thoroughly until the solid is completely dissolved.

The solution should be clear. If dissolution is slow, gentle warming or sonication in an

ultrasonic bath can be used to facilitate the process.[5]

Storage: For immediate use, proceed to prepare working solutions. For storage, it is

recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles.[4] Store

the aliquots at -20°C for up to one month.[1]

Protocol 2: Preparation of a Working Solution for Cell
Culture Experiments
This protocol details the dilution of the stock solution to a final working concentration for use in

cell-based assays.

Materials:

100 mM Iso-PPADS stock solution

Sterile cell culture medium, pre-warmed to 37°C

Sterile pipette tips and pipettors

Sterile microcentrifuge tubes

Procedure:

Thawing: If the stock solution is frozen, thaw it at room temperature.[6]

Dilution Calculation: Determine the volume of the stock solution needed to achieve the

desired final concentration in your experimental volume. For example, to prepare 1 mL of a

100 µM working solution from a 100 mM stock, you would need 1 µL of the stock solution.

Dilution: In a sterile tube, add the calculated volume of the Iso-PPADS stock solution to the

appropriate volume of pre-warmed cell culture medium (e.g., 999 µL for the example above).

Mixing: Gently mix the working solution by pipetting up and down. Avoid vigorous vortexing

which can be detrimental to cells.
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Application: The working solution is now ready to be added to your cell culture experiment.

Experimental Workflow: From Powder to Experiment
The following diagram outlines the general workflow for preparing and using Iso-PPADS in a

research setting.
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Workflow for Iso-PPADS Preparation and Use
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Caption: Step-by-step workflow for Iso-PPADS solution preparation.
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Troubleshooting
Issue: Precipitate observed in the stock solution after thawing. Solution: This can occur at low

temperatures. Allow the solution to fully equilibrate to room temperature and vortex or sonicate

to redissolve the precipitate.[5] If the precipitate persists, the solution may have become

unstable, and it is advisable to prepare a fresh stock.

Issue: Inconsistent or reduced antagonist activity. Solution: This may be due to degradation of

the Iso-PPADS in solution. Ensure that stock solutions are not stored for longer than the

recommended period and that repeated freeze-thaw cycles are avoided.[4] Preparing fresh

solutions is always the best practice for ensuring maximum activity.[1]

Conclusion
The proper preparation and handling of Iso-PPADS tetrasodium salt are critical for its effective

use as a P2X receptor antagonist. By following these detailed protocols and application notes,

researchers can ensure the integrity and reliability of their experimental results when

investigating the complex roles of purinergic signaling. Always consult the product-specific

information provided by the supplier for any batch-specific variations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Iso-PPADS Tetrasodium Salt: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610175#iso-ppads-tetrasodium-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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